Cas no 1568088-48-1 ((2R)-2-(2,5-difluoro-4-methylphenyl)oxirane)

• Product Name: (2R)-2-(2,5-difluoro-4-methylphenyl)oxirane
• CAS No: 1568088-48-1
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 6329237
• PubChem ID: 83129466
• Update Time: 2025-10-25

(2R)-2-(2,5-difluoro-4-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2,5-difluoro-4-methylphenyl)oxirane
• AKOS021451025
• EN300-1826424
• 1568088-48-1

• Inchi： 1S/C9H8F2O/c1-5-2-8(11)6(3-7(5)10)9-4-12-9/h2-3,9H,4H2,1H3/t9-/m0/s1
• InChI Key： BUTVFMWNEOOJHP-VIFPVBQESA-N
• SMILES： FC1C=C(C)C(=CC=1[C@@H]1CO1)F

Computed Properties

• Exact Mass: 170.05432120g/mol
• Monoisotopic Mass: 170.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2R)-2-(2,5-difluoro-4-methylphenyl)oxirane

Compound Introduction: (2R)-2-(2,5-difluoro-4-methylphenyl)oxirane (CAS No. 1568088-48-1)

(2R)-2-(2,5-difluoro-4-methylphenyl)oxirane is a specialized organic compound characterized by its oxirane ring and aromatic substituents. This compound, identified by the CAS number 1568088-48-1, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The presence of both fluoro and methyl groups on the aromatic ring imparts distinct electronic and steric effects, making it a valuable scaffold for the development of novel bioactive molecules.

The oxirane ring, also known as an epoxide, is a three-membered cyclic ether that exhibits high reactivity. This reactivity makes (2R)-2-(2,5-difluoro-4-methylphenyl)oxirane a versatile intermediate in organic synthesis, particularly in the construction of more complex molecular architectures. The stereochemistry at the carbon atom adjacent to the oxirane ring, specifically the (2R) configuration, further enhances its utility in asymmetric synthesis and drug design.

In recent years, there has been a surge in research focused on fluoro-substituted aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceuticals can lead to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved pharmacokinetic profiles. The compound (2R)-2-(2,5-difluoro-4-methylphenyl)oxirane exemplifies this trend, as it combines these beneficial properties with the reactivity of the oxirane moiety.

One of the most compelling applications of (2R)-2-(2,5-difluoro-4-methylphenyl)oxirane is in the field of medicinal chemistry. Researchers have leveraged its structural features to design molecules with potential therapeutic activity against various diseases. For instance, studies have demonstrated its utility in developing inhibitors targeting enzymes involved in cancer metabolism. The fluoro substituents enhance the interactions with these enzymes, leading to more potent and selective inhibition.

The synthesis of (2R)-2-(2,5-difluoro-4-methylphenyl)oxirane involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include halogenation of the aromatic ring followed by nucleophilic substitution to introduce the fluoro and methyl groups. The stereoselective formation of the oxirane ring is typically achieved through Sharpless epoxidation or other catalytic methods that ensure high enantiomeric purity.

The compound's reactivity also makes it a valuable tool in materials science. Oxiranes can undergo ring-opening reactions with nucleophiles to form various functionalized products. This property has been exploited in polymer chemistry to create novel materials with tailored properties. For example, copolymers incorporating (2R)-2-(2,5-difluoro-4-methylphenyl)oxirane units exhibit enhanced thermal stability and mechanical strength.

In conclusion, (2R)-2-(2,5-difluoro-4-methylphenyl)oxirane is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features, including the presence of both fluoro and methyl groups on an aromatic ring and a chiral oxirane moiety, make it a valuable building block for innovative chemical synthesis. As research continues to uncover new applications for this compound, its importance in advancing scientific discovery is likely to grow.